![molecular formula C10H14N2O2S B7512606 (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone](/img/structure/B7512606.png)
(3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone, also known as MMTH, is a synthetic compound that has been studied for its potential use in scientific research. MMTH is a heterocyclic compound that contains both a morpholine and a thiazole ring in its structure. The compound has been synthesized using various methods and has shown promising results in scientific research applications.
Mechanism of Action
The mechanism of action of (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation, and to activate the Nrf2 pathway, which plays a role in antioxidant defense.
Biochemical and Physiological Effects:
(3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. The compound has also been shown to reduce oxidative stress and inflammation in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone in lab experiments is its stability and ease of synthesis. The compound can be synthesized using various methods, and its purity can be determined using standard techniques. However, one limitation of using (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone is its potential toxicity and lack of specificity. Further studies are needed to determine the optimal concentration and conditions for its use in lab experiments.
Future Directions
There are several future directions for the study of (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone. One potential direction is the development of (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone derivatives with improved specificity and potency. Another direction is the investigation of (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone's potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to determine the optimal conditions for the use of (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone in lab experiments and its potential use in clinical trials.
Synthesis Methods
The synthesis of (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has been achieved using different methods, including the reaction of 3-methylmorpholine-4-carboxylic acid with 4-methylthiazole-5-carboxylic acid in the presence of coupling agents such as DCC or EDC. Another method involves the reaction of 3-methylmorpholine-4-carboxylic acid with 4-methylthiazole-5-carboxylic acid using N-hydroxysuccinimide and dicyclohexylcarbodiimide as coupling agents. The purity of the synthesized compound can be determined using various techniques such as HPLC, NMR, and mass spectrometry.
Scientific Research Applications
(3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. (3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has also been studied for its potential use as a diagnostic tool for cancer detection.
properties
IUPAC Name |
(3-methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2S/c1-7-5-14-4-3-12(7)10(13)9-8(2)11-6-15-9/h6-7H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQVLPFFMRDKPBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCCN1C(=O)C2=C(N=CS2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Methylmorpholin-4-yl)-(4-methyl-1,3-thiazol-5-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.